Cas no 1562961-25-4 (N'-hydroxy-4-propylcyclohexane-1-carboximidamide)

N'-hydroxy-4-propylcyclohexane-1-carboximidamide structure
1562961-25-4 structure
Product Name:N'-hydroxy-4-propylcyclohexane-1-carboximidamide
CAS No:1562961-25-4
MF:C10H20N2O
MW:184.278602600098
CID:5690187
PubChem ID:65423258
Update Time:2023-10-13

N'-hydroxy-4-propylcyclohexane-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • EN300-1291596
    • N'-hydroxy-4-propylcyclohexane-1-carboximidamide
    • 1562961-25-4
    • N-hydroxy-4-propylcyclohexane-1-carboximidamide
    • Cyclohexanecarboximidamide, N-hydroxy-4-propyl-
    • Inchi: 1S/C10H20N2O/c1-2-3-8-4-6-9(7-5-8)10(11)12-13/h8-9,13H,2-7H2,1H3,(H2,11,12)
    • InChI Key: HPPFEMDYDYAFEI-UHFFFAOYSA-N
    • SMILES: O/N=C(/C1CCC(CCC)CC1)\N

Computed Properties

  • Exact Mass: 184.157563266g/mol
  • Monoisotopic Mass: 184.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Density: 1.13±0.1 g/cm3(Predicted)
  • Boiling Point: 281.6±23.0 °C(Predicted)
  • pka: 7.35±0.69(Predicted)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.